2-(3-{[4-hydroxy-4-(5-methylpyridin-2-yl)piperidin-1-yl]carbonyl}phenoxy)acetamide

• IUPAC Name: 2-[3-[4-hydroxy-4-(5-methylpyridin-2-yl)piperidine-1-carbonyl]phenoxy]acetamide
• InChI: InChI=1S/C20H23N3O4/c1-14-5-6-17(22-12-14)20(26)7-9-23(10-8-20)19(25)15-3-2-4-16(11-15)27-13-18(21)24/h2-6,11-12,26H,7-10,13H2,1H3,(H2,21,24)
• InChI Key: ARQIFFIQAPFTQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)C2(CCN(CC2)C(=O)C3=CC(=CC=C3)OCC(=O)N)O
• Molecular Formula: C20H23N3O4
• Molecular Weight: 369.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a hydroxy group, a carbonyl group, a phenoxy group, and a piperidine ring. The presence of these functional groups suggests that this compound could have a variety of chemical properties and potential uses.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, the piperidine ring could be formed through a cyclization reaction. The carbonyl group could be introduced through an oxidation reaction, and the phenoxy group could be added through a nucleophilic substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring, a six-membered ring with one nitrogen atom, would likely be a key feature of the molecule’s structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For example, the hydroxy group could be involved in acid-base reactions, the carbonyl group could undergo addition reactions, and the piperidine ring could participate in substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the hydroxy group could make the compound polar and capable of forming hydrogen bonds, which could affect its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action could involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical, appropriate precautions should be taken when handling it to avoid exposure and potential harm.

Future Directions

Future research on this compound could involve further exploration of its properties and potential uses. This could include studies to determine its mechanism of action, investigations into its synthesis and reactivity, and evaluations of its safety and efficacy.